Cas no 3899-90-9 (3-Nitrophenyl 4-methylbenzenesulfonate)

• Product Name: 3-Nitrophenyl 4-methylbenzenesulfonate
• CAS No: 3899-90-9
• MF: C₁₃H₁₁NO₅S
• MW: 293.295142412186
• MDL: MFCD00060140
• CID: 820833
• PubChem ID: 87576990
• Update Time: 2025-10-22

3-Nitrophenyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• p-Toluenesulfonic acid 3-nitrophenyl ester
• 3-Nitrophenyl p-Toluenesulfonate
• (3-nitrophenyl) 4-methylbenzenesulfonate
• 3-nitrophenyl 4-methylbenzenesulfonate
• 3-nitrophenyl 4-toluenesulfonate
• 3-Nitrophenyl tosylate
• Benzenesulfonic acid,4-methyl-,3-nitrophenyl ester
• m-nitrophenyl p-toluenesulfonate
• m-Nitrophenyl tosylate
• p-Toluenesulfonic acid,m-nitrophenyl ester
• TOLUENE-4-SULFONIC ACID 3-NITRO-PHENYL ESTER
• p-Toluenesulfonic acid, m-nitrophenyl ester
• MLS002637950
• Benzenesulfonic acid, 4-methyl-, 3-nitrophenyl ester
• 3-Nitrophenylp-Toluenesulfonate
• NSC6905
• QRMMIQVS
• QRMMIQVSVATYQP-UH
• DTXCID70114764
• AH-034/32833020
• DB-049362
• NSC-6905
• EN300-7160710
• SCHEMBL4838474
• NSC 6905
• MFCD00060140
• T1210
• 3-Nitrophenyl 4-methylbenzenesulfonate #
• CHEMBL1875735
• 3899-90-9
• SMR001547457
• HMS3080N07
• 4-methylbenzenesulfonic acid (3-nitrophenyl) ester
• DTXSID60192273
• 4-11-00-00272 (Beilstein Handbook Reference)
• AI3-03741
• D92474
• BRN 2663852
• AS-63653
• p-Toluenesulfonic acid m-nitrophenyl ester
• CS-0316026
• 3-nitrophenyl 4-methylbenzene-1-sulfonate
• AKOS008680915
• 3-Nitrophenyl 4-methylbenzenesulfonate

• MDL： MFCD00060140
• Inchi： 1S/C13H11NO5S/c1-10-5-7-13(8-6-10)20(17,18)19-12-4-2-3-11(9-12)14(15)16/h2-9H,1H3
• InChI Key： QRMMIQVSVATYQP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC=C(C=1)[N+](=O)[O-]
• BRN： 2663852

Computed Properties

• Exact Mass: 293.03600
• Monoisotopic Mass: 293.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 97.6

Experimental Properties

• Melting Point: 111.0 to 115.0 deg-C
• PSA: 97.57000
• LogP: 4.27490

3-Nitrophenyl 4-methylbenzenesulfonate Security Information

• RTECS：XT7130000

Additional information on 3-Nitrophenyl 4-methylbenzenesulfonate

Comprehensive Guide to 3-Nitrophenyl 4-methylbenzenesulfonate (CAS No. 3899-90-9): Properties, Applications, and Innovations

3-Nitrophenyl 4-methylbenzenesulfonate (CAS No. 3899-90-9) is a specialized organic compound widely recognized for its role in synthetic chemistry and material science. This sulfonate ester, featuring a nitrophenyl and a methylbenzenesulfonate moiety, exhibits unique reactivity patterns that make it valuable for researchers and industrial applications. Its molecular structure, C₁₃H₁₁NO₅S, combines aromatic and sulfonyl functional groups, enabling diverse chemical transformations.

In recent years, the demand for high-purity sulfonate esters like 3-Nitrophenyl 4-methylbenzenesulfonate has surged due to their utility in pharmaceutical intermediates and advanced material synthesis. A trending topic in scientific forums revolves around its potential in green chemistry, where researchers explore solvent-free reactions or catalytic methods to optimize its production. This aligns with the global shift toward sustainable chemical processes, a frequently searched topic in AI-driven research databases.

The compound’s thermal stability and solubility profile (soluble in organic solvents like acetone and DMSO) make it a candidate for polymer modification and cross-linking agents. Notably, its nitro group facilitates electrophilic substitution reactions, a feature highlighted in patents related to dye synthesis and photoactive materials. Users often search for "nitrophenyl derivatives applications" or "sulfonate ester reactivity," reflecting growing interest in functional group chemistry.

From an analytical perspective, 3-Nitrophenyl 4-methylbenzenesulfonate is characterized by techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch consistency, a critical factor for industries requiring high-performance chemicals. Discussions on platforms like ResearchGate often emphasize the need for standardized analytical protocols, another hot topic in chemical QA/QC communities.

Innovations in catalysis have further expanded the compound’s utility. For instance, recent studies explore its role in transition-metal-catalyzed couplings, a trending subject in organic synthesis circles. Such applications are frequently queried in academic search engines, underscoring the compound’s relevance in cutting-edge research.

In summary, 3-Nitrophenyl 4-methylbenzenesulfonate (CAS No. 3899-90-9) bridges fundamental chemistry and industrial innovation. Its versatility in synthetic pathways, combined with evolving sustainable practices, positions it as a compound of enduring significance. For researchers seeking detailed spectral data or reaction optimization strategies, this sulfonate ester remains a focal point in modern chemical exploration.